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Technical Support Center: Sodium Metasilicate
Exposure
This technical support center provides guidance for researchers, scientists, and drug

development professionals on addressing skin and eye irritation resulting from sodium

metasilicate exposure.

Troubleshooting Guides
Immediate Steps for Skin or Eye Exposure

This guide provides immediate actions to take upon accidental contact with sodium

metasilicate.
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Issue Question Answer

Skin Contact

What is the first thing I should

do if sodium metasilicate

powder or solution gets on my

skin?

Immediately brush off any dry

powder, then flush the affected

area with copious amounts of

water for at least 15-30

minutes.[1][2][3] Remove any

contaminated clothing while

continuing to rinse.[1][2] Seek

immediate medical attention.

[1][2]

Eye Contact

What is the procedure for

sodium metasilicate exposure

to the eyes?

Immediately flush the eyes

with gently flowing lukewarm

water for at least 15 minutes,

holding the eyelids open to

ensure thorough rinsing.[1] If

present, remove contact

lenses if it is safe to do so.[1]

[4] Seek immediate medical

attention, continuing to flush

the eye until medical help is

available.[1]

Inhalation
What should I do if I inhale

sodium metasilicate dust?

Move to an area with fresh air

immediately.[1][4] If you feel

unwell or experience

respiratory irritation, seek

medical advice.[4]

Ingestion

What is the emergency

response for accidental

ingestion of sodium

metasilicate?

Rinse your mouth with water.

[1][5] Do NOT induce vomiting.

[1][5] Drink a glass of water.[1]

Seek immediate medical

attention.[1][2]

Frequently Asked Questions (FAQs)
Understanding the Risks and Prevention
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Question Answer

Why is sodium metasilicate so irritating to the

skin and eyes?

Sodium metasilicate is highly alkaline. When it

comes into contact with moisture on the skin or

in the eyes, it hydrolyzes to form sodium

hydroxide, a strong caustic agent, and silicic

acid. This high pH causes saponification of fats

and denaturation of proteins, leading to severe

irritation and chemical burns.[6]

What are the signs and symptoms of sodium

metasilicate exposure?

Skin contact can cause redness, pain, and

severe burns.[7][8] Eye contact may result in

severe irritation, pain, corneal burns, and

potentially permanent vision damage.[2][6]

Inhalation of dust can lead to respiratory tract

irritation, coughing, and choking.[6][7]

What personal protective equipment (PPE)

should be worn when handling sodium

metasilicate?

To prevent exposure, always wear chemical

safety goggles or a face shield, neoprene or

nitrile rubber gloves, and a lab coat or other

protective clothing.[2][4][9] In dusty

environments, a NIOSH-approved respirator is

recommended.[4][9]

How should I properly store sodium metasilicate

to minimize risks?

Store sodium metasilicate in a cool, dry, well-

ventilated area in a tightly closed container.[1]

[10] Keep it away from acids and metals such as

aluminum and zinc, as it can react to produce

flammable hydrogen gas.[1]

What should I do in case of a small sodium

metasilicate spill?

For a dry spill, carefully sweep or shovel the

material into a suitable container for disposal,

avoiding dust generation.[4] For a liquid spill,

contain it with absorbent materials.[4] Ensure

you are wearing appropriate PPE during

cleanup.[4]

Quantitative Data Summary
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The following table summarizes key quantitative data related to sodium metasilicate exposure

and irritation.

Parameter Value Significance Source(s)

pH of a 1% Solution 12.4 - 12.7

Highly alkaline,

contributing to its

corrosive nature.

[2][6]

OSHA Permissible

Exposure Limit (PEL)

- TWA

2 mg/m³ (as NaOH)

The maximum

allowable average

exposure over an 8-

hour workday.

[2]

Oral LD50 (rat) 800 - 1153 mg/kg
A measure of acute

toxicity if ingested.
[2][8][11]

Recommended Eye

Flushing Time
At least 15 minutes

The minimum duration

to effectively remove

the chemical and

reduce injury.

[1][2][4]

Human Skin Irritation 250 mg / 24h - Severe

Indicates the potential

for significant skin

damage upon

prolonged contact.

[8]

Experimental Protocols
Protocol for Assessing Skin Irritation Potential

A standard in vivo skin irritation test, such as the OECD Test Guideline 404, can be adapted. A

specified concentration of sodium metasilicate solution is applied to a small area of the skin of

a test subject (e.g., rabbit) for a defined period. The site is then observed for signs of erythema

(redness) and edema (swelling) at specific intervals.

Protocol for Assessing Eye Irritation Potential
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Following a guideline like OECD Test Guideline 405, a small, measured amount of sodium

metasilicate is applied to one eye of a test animal. The eye is observed for effects on the

cornea, iris, and conjunctiva at set time points after application.
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Caption: Workflow for responding to sodium metasilicate exposure.
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Caption: Mechanism of sodium metasilicate-induced irritation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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